N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methoxyphenyl)thiourea

• IUPAC Name: 1-[2-(1H-indol-3-yl)ethyl]-3-(3-methoxyphenyl)thiourea
• InChI: InChI=1S/C18H19N3OS/c1-22-15-6-4-5-14(11-15)21-18(23)19-10-9-13-12-20-17-8-3-2-7-16(13)17/h2-8,11-12,20H,9-10H2,1H3,(H2,19,21,23)
• InChI Key: KFWWJDPDZOYRPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=S)NCCC2=CNC3=CC=CC=C32
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol

Description

N-[2-(1H-indol-3-yl)ethyl]-N'-(3-methoxyphenyl)thiourea, commonly known as IMTU, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in the fields of neuroscience, pharmacology, and biochemistry. In

Mechanism of Action

The mechanism of action of IMTU is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. IMTU has been found to activate the Nrf2-ARE pathway, which is a key pathway involved in the regulation of oxidative stress and inflammation. Additionally, IMTU has been shown to inhibit the NF-κB pathway, which is a pathway involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
IMTU has a wide range of biochemical and physiological effects, making it a valuable tool for researchers. Some of the key effects of IMTU include its neuroprotective effects, anti-inflammatory effects, anti-cancer properties, and anti-diabetic effects. Additionally, IMTU has been found to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

IMTU has several advantages as a research tool, including its wide range of biochemical and physiological effects, its relatively low toxicity, and its accessibility to researchers. However, there are also some limitations to using IMTU in lab experiments. One limitation is that IMTU can be difficult to synthesize and purify, which can limit its availability to researchers. Additionally, the mechanism of action of IMTU is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on IMTU. One area of research is the development of more efficient synthesis methods for IMTU, which would increase its availability to researchers. Additionally, further studies are needed to fully understand the mechanism of action of IMTU and its potential use as a drug candidate for various diseases. Finally, more research is needed to explore the potential cognitive-enhancing effects of IMTU in humans.

Synthesis Methods

IMTU can be synthesized through a multi-step process that involves the reaction of 3-methoxybenzoyl isothiocyanate with tryptamine. The resulting product is then purified using column chromatography to obtain pure IMTU. This synthesis method has been optimized over the years to increase the yield and purity of IMTU, making it more accessible to researchers.

Scientific Research Applications

IMTU has been extensively studied for its potential use in various scientific research applications. One of the primary uses of IMTU is in the field of neuroscience, where it has been found to have neuroprotective effects. IMTU has been shown to protect neurons from oxidative stress and excitotoxicity, which are two common causes of neuronal damage. Additionally, IMTU has been found to have anti-inflammatory effects, which can help reduce neuroinflammation and improve overall brain function.
In the field of pharmacology, IMTU has been studied for its potential use as a drug candidate for various diseases. IMTU has been found to have anti-cancer properties, as it can inhibit the growth of cancer cells in vitro. Additionally, IMTU has been shown to have anti-diabetic effects, as it can improve glucose metabolism and insulin sensitivity in animal models.